Ammonium saccharin chemical structure and properties
Ammonium saccharin chemical structure and properties
Ammonium (B1175870) saccharin (B28170), the ammonium salt of saccharin, is a non-nutritive artificial sweetener with a long history of use in the food and pharmaceutical industries. This guide provides an in-depth overview of its chemical structure, properties, synthesis, and applications, with a focus on technical details relevant to researchers, scientists, and drug development professionals.
Chemical Structure
Ammonium saccharin is an organic salt composed of an ammonium cation (NH₄⁺) and a saccharin anion (C₇H₄NO₃S⁻).[1] The saccharin anion, also known as o-sulfobenzimidate, is the deprotonated form of saccharin.[1] The structure consists of a benzothiazole (B30560) core, which is a benzene (B151609) ring fused to a thiazole (B1198619) ring.[2] The IUPAC name for the saccharin component is 1,1-dioxo-1,2-benzothiazol-3-one.[3]
The crystal structure of ammonium saccharin reveals that the ammonium and o-sulfobenzimidate ion pairs are linked by hydrogen bonds, forming a two-dimensional layer structure.[1]
Properties of Ammonium Saccharin
A summary of the key chemical and physical properties of ammonium saccharin is presented in the table below.
| Property | Value | Source |
| Molecular Formula | C₇H₈N₂O₃S | [3][4] |
| Molecular Weight | 200.22 g/mol | [3][4] |
| CAS Number | 6381-61-9 | [3][4] |
| Appearance | White crystals or crystalline powder | [5] |
| Taste | Intense sweet taste | [5] |
| Odor | Odorless | [4] |
| Solubility | Soluble in water | [5] |
| pKa (of Saccharin) | 1.6 | [6] |
| Boiling Point (est.) | 438.90 °C @ 760.00 mm Hg | [7] |
| Flash Point (est.) | 219.30 °C | [7] |
| Vapor Pressure (est.) | 0.000000 mmHg @ 25.00 °C | [7] |
Synthesis and Manufacturing
The synthesis of ammonium saccharin typically involves the preparation of saccharin followed by its neutralization with ammonium hydroxide (B78521).[1][5] One common industrial synthesis of saccharin, developed at the Maumee Chemical Company, starts from methyl anthranilate.[6]
Experimental Protocol: Synthesis of Saccharin from Methyl Anthranilate
This process involves several key steps: diazotization, sulfonation, chlorination, and amidation followed by cyclization.
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Diazotization of Methyl Anthranilate:
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Methyl anthranilate is dissolved in an acidic medium, typically aqueous hydrochloric acid.
-
The solution is cooled to a low temperature (e.g., -5° to +10°C).
-
An aqueous solution of sodium nitrite (B80452) is added gradually while maintaining the low temperature to form the diazonium salt.[8]
-
-
Sulfonation:
-
Amidation and Cyclization:
-
The organic phase containing the methyl benzoate-o-sulfonyl chloride is separated.
-
Aqueous ammonia (B1221849) is added to the organic phase. This reaction leads to the formation of a sulfonamide, which then undergoes cyclization to form saccharin.[8][10] The saccharin, being acidic, dissolves in the excess aqueous ammonia.
-
-
Isolation of Saccharin:
-
The aqueous phase containing the dissolved saccharin is separated.
-
Saccharin is precipitated from the aqueous solution by acidification with a strong acid, such as hydrochloric acid.[8]
-
The resulting white crystalline solid is then isolated by filtration and dried.
-
-
Formation of Ammonium Saccharin:
-
Saccharin is dissolved in ethanol (B145695).
-
Aqueous ammonium hydroxide is added to the ethanolic solution to precipitate ammonium saccharin.[1]
-
The resulting ammonium saccharin is collected and can be recrystallized from ethanol for purification.[1]
-
Caption: Synthesis pathway of Ammonium Saccharin from Methyl Anthranilate.
Applications in Research and Drug Development
While primarily known as a sweetener, saccharin and its derivatives have been explored for various other applications.
-
Catalysis: Saccharin and its derivatives have been used as catalysts in organic synthesis, including in reactions like the Biginelli reaction and Paal-Knorr pyrrole (B145914) synthesis.[11] Sodium saccharin has been employed as a catalyst for multicomponent reactions.[11]
-
Pharmaceutical Formulations: Ammonium saccharin is used as a non-nutritive sweetener in various pharmaceutical products to improve palatability.[12]
-
Antibacterial and Anticancer Research: Recent studies have investigated novel saccharin analogs for their potential as antibacterial and anticancer agents.[13] Saccharin has been shown to inhibit the growth of several multidrug-resistant pathogens and disrupt biofilm formation.[14] Some research suggests that saccharin can re-sensitize certain bacteria to antibiotics.[14]
-
Chemical Synthesis: The saccharin moiety has been incorporated into various biologically active compounds.[13]
Safety and Toxicology
The safety of saccharin has been a subject of extensive research and debate.
-
Historical Context: In the 1970s, studies linked high doses of saccharin to bladder tumors in male rats, leading to regulatory actions and warning labels.[15][16]
-
Re-evaluation: Subsequent research, including numerous epidemiological studies in humans, has not found a conclusive link between saccharin consumption and an increased risk of bladder cancer.[15][16][17] The mechanism observed in rats is now considered to be species-specific and not directly applicable to humans.[17]
-
Current Regulatory Status: Based on the extensive body of evidence, major regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the Environmental Protection Agency (EPA), have concluded that saccharin is safe for human consumption.[6][15] In 2010, the EPA removed saccharin and its salts from its list of hazardous substances.[6]
It is important to note that while generally recognized as safe, some studies continue to investigate the long-term effects of artificial sweeteners on human health.[15][16]
References
- 1. journals.iucr.org [journals.iucr.org]
- 2. Showing Compound Saccharin, ammonium salt (FDB010214) - FooDB [foodb.ca]
- 3. Saccharin ammonium | C7H8N2O3S | CID 22877 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. scent.vn [scent.vn]
- 5. echemi.com [echemi.com]
- 6. Saccharin - Wikipedia [en.wikipedia.org]
- 7. ammonium saccharin, 6381-61-9 [thegoodscentscompany.com]
- 8. US4464537A - Preparation of saccharin - Google Patents [patents.google.com]
- 9. EP0052750B1 - Process for the preparation of saccharin - Google Patents [patents.google.com]
- 10. youtube.com [youtube.com]
- 11. Artificial sugar saccharin and its derivatives: role as a catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05974A [pubs.rsc.org]
- 12. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
- 13. Novel saccharin analogs as promising antibacterial and anticancer agents: synthesis, DFT, POM analysis, molecular docking, molecular dynamic simulations, and cell-based assay - PMC [pmc.ncbi.nlm.nih.gov]
- 14. news-medical.net [news-medical.net]
- 15. researchgate.net [researchgate.net]
- 16. preprints.org [preprints.org]
- 17. Saccharin. Review of safety issues. Council on Scientific Affairs - PubMed [pubmed.ncbi.nlm.nih.gov]
